![molecular formula C16H24N2O15P2-2 B1264114 dTDP-6-deoxy-beta-L-mannose(2-)](/img/structure/B1264114.png)
dTDP-6-deoxy-beta-L-mannose(2-)
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Overview
Description
DTDP-6-deoxy-beta-L-mannose(2-) is dianion of dTDP-6-deoxy-beta-L-mannose arising from deprotonation of both free OH groups of the diphosphate. It is a conjugate base of a dTDP-beta-L-rhamnose.
Scientific Research Applications
Biosynthesis of Unique Sugars in Bacteria The compound dTDP-6-deoxy-beta-L-mannose(2-) plays a crucial role in the biosynthesis of unique sugars in bacteria. For instance, in Actinobacillus actinomycetemcomitans, it contributes to the formation of unusual sugar 6-deoxy-L-talose, a constituent of bacterial cell wall components (Nakano et al., 2000). Similarly, Actinomyces viscosus synthesizes 6-deoxy-L-talose and 6-deoxy-L-mannose from dTDP-6-deoxy-beta-L-mannose(2-) (Tylenda et al., 1979).
Role in Antibiotic Biosynthesis dTDP-6-deoxy-beta-L-mannose(2-) is implicated in the synthesis of dTDP-6-deoxy-d-allose, an important intermediate in the mycinose biosynthetic pathway of macrolide antibiotics. This pathway is observed in several antibiotic-producing bacteria like Streptomyces sp. (Tạ Thị Thu Thuỷ et al., 2006).
Metabolic Pathways in Bacterial and Animal Cells The metabolism of 6-deoxyhexoses like L-fucose and L-rhamnose involves dTDP-6-deoxy-beta-L-mannose(2-). These sugars are part of complex carbohydrates in bacterial cell walls and animal glycoconjugates (Tonetti et al., 1998).
Enzymatic Synthesis and Structural Studies Research on enzymes like dTDP-D-glucose 4,6-dehydratase, which converts dTDP-D-glucose to dTDP-4-keto-6-deoxy-d-glucose, provides insight into the structural and functional aspects of these enzymes, essential for understanding the pathway involving dTDP-6-deoxy-beta-L-mannose(2-) (Allard et al., 2001).
Glycosylation Engineering for Novel Bioactive Compounds The dTDP-6-deoxy-beta-L-mannose(2-) is pivotal in glycosylation engineering, particularly in the development of new antibiotics and bioactive compounds. Its role in synthesizing deoxyhexoses attached to various antibiotics underlines its importance in medicinal chemistry (Rupprath et al., 2005).
properties
Molecular Formula |
C16H24N2O15P2-2 |
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Molecular Weight |
546.31 g/mol |
IUPAC Name |
[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] phosphate |
InChI |
InChI=1S/C16H26N2O15P2/c1-6-4-18(16(24)17-14(6)23)10-3-8(19)9(31-10)5-29-34(25,26)33-35(27,28)32-15-13(22)12(21)11(20)7(2)30-15/h4,7-13,15,19-22H,3,5H2,1-2H3,(H,25,26)(H,27,28)(H,17,23,24)/p-2/t7-,8-,9+,10+,11-,12+,13+,15+/m0/s1 |
InChI Key |
ZOSQFDVXNQFKBY-CGAXJHMRSA-L |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)OP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OP(=O)([O-])OP(=O)([O-])OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O)O)O |
Origin of Product |
United States |
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